Cas no 97872-05-4 (2-(7-methyl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide)

2-(7-methyl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide structure
97872-05-4 structure
Product name:2-(7-methyl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
CAS No:97872-05-4
MF:C19H20N2O2
MW:308.374304771423
CID:1989911
PubChem ID:176667

2-(7-methyl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(7-methyl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
    • 2-(7-Methylbenzo(d)isoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
    • DTXSID20243316
    • 97872-05-4
    • Inchi: InChI=1S/C19H20N2O2/c1-13-8-7-11-15-16(21-23-18(13)15)12-17(22)20-19(2,3)14-9-5-4-6-10-14/h4-11H,12H2,1-3H3,(H,20,22)
    • InChI Key: CEGPXILFDYERTM-UHFFFAOYSA-N
    • SMILES: CC1=C2C(=CC=C1)C(=NO2)CC(=O)NC(C)(C)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 308.152
  • Monoisotopic Mass: 308.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 542.3°C at 760 mmHg
  • Flash Point: 281.8°C
  • Refractive Index: 1.596

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